Cas no 868976-27-6 (N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide)

• Product Name: N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide
• CAS No: 868976-27-6
• MF: C₁₃H₁₄FN₃OS₂
• MW: 311.398163318634
• CID: 5912924
• PubChem ID: 7191268
• Update Time: 2025-08-10

N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide
• N-[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]butanamide
• N-(5-((2-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)butyramide
• 868976-27-6
• Z29550526
• AKOS001301401
• SR-01000016465
• N~1~-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}butanamide
• SR-01000016465-1
• F1838-2844
• N-(5-{[(2-FLUOROPHENYL)METHYL]SULFANYL}-1,3,4-THIADIAZOL-2-YL)BUTANAMIDE
• Butanamide, N-[5-[[(2-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C13H14FN3OS2/c1-2-5-11(18)15-12-16-17-13(20-12)19-8-9-6-3-4-7-10(9)14/h3-4,6-7H,2,5,8H2,1H3,(H,15,16,18)
• InChI Key： XEKKHGGVFKYFBH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CC=C2F)S1)(=O)CCC

Computed Properties

• Exact Mass: 311.05623259g/mol
• Monoisotopic Mass: 311.05623259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 9.22±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide

Professional Introduction to N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide (CAS No. 868976-27-6)

N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 868976-27-6, belongs to the thiadiazole class of molecules, which are well-known for their broad spectrum of pharmacological effects. The presence of a fluorophenylmethylsulfanyl group and a butanamide moiety in its structure suggests that it may exhibit distinct interactions with biological targets, making it a promising candidate for further investigation.

The thiadiazole ring is a key feature of this compound, contributing to its stability and reactivity. Thiadiazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The fluorine atom in the phenyl ring enhances the metabolic stability and binding affinity of the molecule, which is a critical factor in drug design. Additionally, the butanamide group introduces a polar region that can interact with biological targets through hydrogen bonding, further influencing its pharmacological profile.

Recent advancements in medicinal chemistry have highlighted the importance of N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide as a potential therapeutic agent. Studies have demonstrated that thiadiazole derivatives can modulate various signaling pathways involved in diseases such as cancer and neurodegenerative disorders. The fluorophenylmethylsulfanyl group has been shown to enhance the binding affinity to specific enzymes and receptors, while the butanamide moiety contributes to the molecule's solubility and bioavailability.

In particular, research has focused on the anti-cancer potential of this compound. Preclinical studies have indicated that it may inhibit the growth of tumor cells by targeting key enzymes involved in cell proliferation and survival. The fluorine atom has been found to play a crucial role in stabilizing the active conformation of the molecule, thereby increasing its efficacy. Furthermore, the thiadiazole ring has been shown to disrupt microtubule formation, leading to apoptosis in cancer cells.

Another area of interest is the anti-inflammatory properties of N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide. In vitro studies have revealed that it can suppress the production of pro-inflammatory cytokines by inhibiting key signaling pathways such as NF-κB. The fluorophenylmethylsulfanyl group has been identified as a critical determinant of its anti-inflammatory activity, suggesting that it interacts with specific inflammatory mediators.

The synthesis and characterization of this compound have also been subjects of extensive research. The multi-step synthetic route involves the coupling of various functional groups while maintaining high yields and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the molecule. These studies not only contribute to our understanding of its chemical properties but also provide valuable insights for future drug development.

Future directions in research on N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will be crucial for optimizing its therapeutic potential. Additionally, preclinical trials are needed to evaluate its safety and efficacy in animal models before human clinical trials can be initiated.

The development of novel pharmaceutical agents requires a multidisciplinary approach involving chemists, biologists, and pharmacologists. N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide exemplifies how structural modifications can lead to compounds with significant biological activity. Its unique combination of functional groups makes it a versatile scaffold for further drug discovery efforts.

In conclusion, N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)butanamide (CAS No. 868976-27-6) is a promising compound with potential applications in cancer therapy and inflammation management. Its structural features and observed biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for improving patient outcomes in various diseases.